![molecular formula C20H16N2O4S B5915388 N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide](/img/structure/B5915388.png)
N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide
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Overview
Description
N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide, also known as AT-101, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in preclinical studies as a potential treatment for various types of cancer, including prostate, breast, and lung cancer.
Mechanism of Action
N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide exerts its anticancer effects by inhibiting the activity of Bcl-2, a protein that plays a key role in regulating apoptosis. Bcl-2 is overexpressed in many types of cancer, leading to a suppression of apoptosis and increased cell survival. By inhibiting the activity of Bcl-2, this compound promotes apoptosis in cancer cells, leading to tumor regression.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit Bcl-2 activity, this compound has also been shown to induce the expression of pro-apoptotic proteins, such as Bax and Bak. This compound has also been shown to inhibit the activity of other anti-apoptotic proteins, such as Mcl-1 and Bcl-xL.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide is its ability to enhance the efficacy of other anticancer drugs. This makes it a potentially valuable addition to combination therapy regimens. However, one limitation of this compound is its relatively low potency compared to other Bcl-2 inhibitors. This may limit its effectiveness as a standalone therapy in some cases.
Future Directions
There are several potential future directions for research on N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide. One area of interest is the development of more potent analogs of this compound that could be used as standalone therapies. Another area of interest is the investigation of the potential role of this compound in combination therapy regimens for various types of cancer. Finally, further research is needed to better understand the mechanisms underlying the anticancer effects of this compound, which could lead to the development of more effective therapies in the future.
Synthesis Methods
The synthesis of N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide involves the reaction of 4-acetylaniline with thioacetic acid to form 4-acetylthioaniline. This compound is then reacted with furfurylamine to form this compound.
Scientific Research Applications
N-[1-{[(4-acetylphenyl)amino]carbonyl}-2-(2-thienyl)vinyl]-2-furamide has been extensively studied for its potential therapeutic applications in cancer treatment. Preclinical studies have shown that this compound has the ability to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting tumor growth. This compound has also been shown to enhance the efficacy of other anticancer drugs, such as docetaxel and cisplatin.
properties
IUPAC Name |
N-[(E)-3-(4-acetylanilino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4S/c1-13(23)14-6-8-15(9-7-14)21-19(24)17(12-16-4-3-11-27-16)22-20(25)18-5-2-10-26-18/h2-12H,1H3,(H,21,24)(H,22,25)/b17-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZMVYWYMKPXSSV-SFQUDFHCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=CS2)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CS2)/NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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